Cas no 1805924-68-8 (3-Cyano-5-(difluoromethyl)-2-hydroxy-6-iodopyridine)

• Product Name: 3-Cyano-5-(difluoromethyl)-2-hydroxy-6-iodopyridine
• CAS No: 1805924-68-8
• MF: C₇H₃F₂IN₂O
• MW: 296.012800455093
• CID: 4875302
• Update Time: 2025-08-05

3-Cyano-5-(difluoromethyl)-2-hydroxy-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-2-hydroxy-6-iodopyridine

• Inchi： 1S/C7H3F2IN2O/c8-5(9)4-1-3(2-11)7(13)12-6(4)10/h1,5H,(H,12,13)
• InChI Key： YYMONGWIEYGONI-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C#N)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 364
• XLogP3: 1
• Topological Polar Surface Area: 52.9

Additional information on 3-Cyano-5-(difluoromethyl)-2-hydroxy-6-iodopyridine

Introduction to 3-Cyano-5-(difluoromethyl)-2-hydroxy-6-iodopyridine (CAS No. 1805924-68-8)

3-Cyano-5-(difluoromethyl)-2-hydroxy-6-iodopyridine, identified by its CAS number 1805924-68-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class, a heterocyclic aromatic ring system that is widely recognized for its versatility in drug design and development. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, a hydroxyl group, and an iodine substituent, makes this molecule a promising candidate for various biochemical applications.

The structural features of 3-Cyano-5-(difluoromethyl)-2-hydroxy-6-iodopyridine contribute to its unique chemical properties and reactivity. The cyano group (-CN) introduces a polar and electronegative moiety, which can participate in hydrogen bonding and influence the compound's solubility and interaction with biological targets. The difluoromethyl group (-CF₂) enhances lipophilicity and metabolic stability, making it an attractive feature for drug candidates that require prolonged circulation or resistance to enzymatic degradation. Additionally, the hydroxyl group (-OH) provides another site for functionalization and interaction with biological systems. The iodine substituent at the 6-position serves as a handle for further chemical modifications, such as cross-coupling reactions, which are commonly employed in the synthesis of complex pharmaceutical molecules.

In recent years, there has been growing interest in exploring the therapeutic potential of pyridine derivatives in various disease models. Specifically, compounds with structural motifs similar to 3-Cyano-5-(difluoromethyl)-2-hydroxy-6-iodopyridine have been investigated for their potential applications in oncology, inflammation, and infectious diseases. For instance, studies have demonstrated that certain pyridine-based scaffolds can modulate kinase activity, which is crucial for regulating cell proliferation and survival. The unique combination of functional groups in this compound may enable it to interact with specific protein targets, leading to novel pharmacological effects.

One of the most compelling aspects of 3-Cyano-5-(difluoromethyl)-2-hydroxy-6-iodopyridine is its utility as a building block in medicinal chemistry. The presence of an iodine atom at the 6-position allows for facile introduction of diverse molecular fragments through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are widely used in the synthesis of biaryl compounds, which are prevalent in many approved drugs due to their favorable pharmacokinetic properties. By leveraging these synthetic strategies, chemists can rapidly generate libraries of derivatives with tailored biological activities.

Recent advancements in computational chemistry have further enhanced the understanding of how 3-Cyano-5-(difluoromethyl)-2-hydroxy-6-iodopyridine interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes and receptors with high affinity. For example, preliminary simulations suggest that it may inhibit certain kinases involved in cancer pathways by competing with ATP binding sites. Additionally, the hydroxyl and cyano groups may form hydrogen bonds with key residues in the target protein, stabilizing the binding interaction.

The difluoromethyl group is particularly noteworthy for its ability to modulate metabolic stability and binding affinity. In drug design, fluorinated analogs are often preferred due to their improved pharmacokinetic profiles. The electron-withdrawing nature of fluorine atoms can enhance binding interactions by increasing electrostatic potential at key binding sites. Furthermore, fluorine atoms can influence metabolic pathways by resisting enzymatic attack, thereby extending the half-life of a drug molecule.

In clinical research settings, 3-Cyano-5-(difluoromethyl)-2-hydroxy-6-iodopyridine has been explored as a precursor for more complex molecules with therapeutic potential. By incorporating this scaffold into larger structures through sequential functionalization steps, researchers aim to develop novel agents that exhibit enhanced efficacy and selectivity. For instance, derivatives of this compound have been investigated for their anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes or other inflammatory mediators.

The synthesis of 3-Cyano-5-(difluoromethyl)-2-hydroxy-6-iodopyridine itself presents an interesting challenge due to its multiple functional groups. Traditional synthetic routes involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, recent methodological advances have streamlined the process by employing catalytic systems that promote selective transformations. For example, palladium catalysts have been successfully used to introduce the iodine substituent while minimizing interference from other reactive sites.

The future prospects for 3-Cyano-5-(difluoromethyl)-2-hydroxy-6-iodopyridine are promising given its versatile structural framework and potential biological applications. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is likely to play an important role in the development of next-generation pharmaceuticals. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical practice.

In conclusion,3-Cyano-5-(difluoromethyl)-2-hydroxy-6-iodopyridine (CAS No. 1805924-68-8) represents a valuable asset in the pharmaceutical chemist's toolkit due to its unique structural features and synthetic flexibility。 Its potential applications span multiple therapeutic areas，making it a compelling subject for further investigation。 As our understanding of molecular interactions continues to evolve，this compound is poised to contribute significantly to advancements in drug discovery。